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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis

and purity assessment of Ornidazole-d5. Ornidazole-d5 is the deuterated analog of

Ornidazole, a 5-nitroimidazole derivative used as an antimicrobial agent.[1] In quantitative

studies, particularly pharmacokinetic analyses using mass spectrometry, Ornidazole-d5 serves

as an ideal internal standard due to its similar chemical and physical properties to Ornidazole,

with a distinct mass difference.[1] This guide details the critical quality attributes of Ornidazole-
d5, the analytical methodologies employed for their verification, and the logical workflow of its

certification.

Certificate of Analysis: Summary of Quantitative
Data
A Certificate of Analysis (CoA) for a reference standard like Ornidazole-d5 provides a

summary of its identity, purity, and other critical parameters. The following tables represent

typical data found on a CoA for Ornidazole-d5, compiled from various supplier specifications

and analytical principles.

Table 1: General Properties and Identification
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Parameter Specification

Chemical Name
1-(3-chloro-2-hydroxypropyl)-2-methyl-5-

nitroimidazole-d5

CAS Number 2747915-64-4

Molecular Formula C₇H₅D₅ClN₃O₃

Molecular Weight 224.7 g/mol

Appearance A solid

Table 2: Purity and Composition

Test Method Result

Chemical Purity (by HPLC) HPLC-UV >99.00%

Isotopic Purity (Deuterated

Forms)
Mass Spectrometry ≥99% (d₁-d₅)

Residual Solvents GC-HS Complies with USP <467>

Heavy Metals ICP-MS Complies with USP <232>

Water Content (Karl Fischer) Karl Fischer Titration <0.5%

Experimental Protocols
The accurate determination of the quality of Ornidazole-d5 relies on a series of well-defined

analytical methods. The following sections detail the typical experimental protocols used to

generate the data presented in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method determines the chemical purity of Ornidazole-d5 by separating it from any non-

deuterated or other impurities.
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Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of a buffer solution (e.g., 0.05 M disodium hydrogen phosphate, pH

4.8) and an organic solvent (e.g., acetonitrile) in a specific ratio (e.g., 60:40 v/v).[2]

Flow Rate: Typically 1.0 mL/min.[2]

Detection: UV detection at a wavelength of 313 nm.[2]

Procedure: A solution of Ornidazole-d5 is prepared in a suitable solvent (e.g., methanol) and

injected into the HPLC system. The peak area of Ornidazole-d5 is compared to the total

area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Ornidazole-d5 and to determine

the degree of deuterium incorporation (isotopic purity).

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Procedure: A dilute solution of Ornidazole-d5 is introduced into the mass spectrometer. The

mass spectrum will show a distribution of ions corresponding to molecules with varying

numbers of deuterium atoms (d₀ to d₅). The relative intensities of these peaks are used to

calculate the percentage of deuterated forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR and ¹³C-NMR are powerful techniques for confirming the chemical structure of

Ornidazole-d5 and the positions of the deuterium atoms.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d₆).
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Procedure: A solution of Ornidazole-d5 is prepared and placed in the NMR spectrometer.

The resulting spectrum is analyzed to ensure it is consistent with the expected structure. The

absence or significant reduction of signals at specific chemical shifts compared to the

spectrum of non-deuterated Ornidazole confirms the locations of the deuterium labels.

Workflow and Visualization
The following diagrams illustrate the logical workflow for the certification of Ornidazole-d5 and

its chemical structure.

Workflow for Ornidazole-d5 Certificate of Analysis

Material Reception and Initial Checks Analytical Testing Data Review and Certification Final Product

Raw Material Receipt Visual Inspection Documentation Review Identity Confirmation (MS, NMR) Purity Assessment (HPLC) Isotopic Enrichment (MS) Residual Solvents (GC) Heavy Metals (ICP-MS) Data Compilation and Review Certificate of Analysis Generation Quality Assurance Approval Certified Ornidazole-d5

Click to download full resolution via product page

Workflow for Ornidazole-d5 Certificate of Analysis
Chemical Structure of Ornidazole-d5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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